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Compound of Interest

Compound Name: 2-Isopropyl-1,3-dioxane
CAS No.: 5702-49-8
Cat. No.: B11954329

Get Quote

Physicochemical Characterization, Synthetic Utility,
and Analytical Validation
Executive Summary

2-Isopropyl-1,3-dioxane (CAS: 67879-60-1) is a cyclic acetal derived from the condensation
of isobutyraldehyde and 1,3-propanediol. While often utilized in the flavor and fragrance

industry for its green, nutty, and vegetable notes, its significance in drug development lies in its
role as a stable protecting group for carbonyl functionalities and as a lipophilic structural motif
in medicinal chemistry.

This guide provides a definitive technical analysis of the molecule, focusing on the precise
determination and validation of its molecular weight (MW) as a Critical Quality Attribute (CQA).
We move beyond simple stoichiometric calculation to explore how MW is empirically verified
through mass spectrometry fragmentation patterns, ensuring the "self-validating” nature of the
analytical protocols described.

Part 1: Physicochemical Profile

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11954329#bc-rfq
https://www.benchchem.com/product/b11954329/docs?utm_src=pdf-body#technical-whitepaper-2-isopropyl-1-3-dioxane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11954329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The molecular weight of 2-Isopropyl-1,3-dioxane is not merely a sum of atomic masses but a

fundamental parameter governing its volatility, diffusivity, and mass spectral behavior.

Table 1: Core Physicochemical Properties

Property

Value

Notes

IUPAC Name

2-(Propan-2-yl)-1,3-dioxane

Molecular Formula

C7H1402

Exact Mass

130.0994 g/mol

Monoisotopic mass (for
HRMS)

Average Molecular Weight

130.187 g/mol

Used for stoichiometric

calculations
Boiling Point ~143 °C At 760 mmHg
Density 0.91 g/cm?3 At 25 °C
Refractive Index 1.412
LogP ~1.40 Lipophilicity indicator

Part 2: Synthetic Pathway & Mechanism

The synthesis of 2-Isopropyl-1,3-dioxane follows a classic acid-catalyzed acetalization. This

reaction is reversible and equilibrium-driven; therefore, the removal of water is the critical

control point for yield maximization.

Reaction Mechanism

The reaction involves the protonation of the carbonyl oxygen of isobutyraldehyde, followed by

nucleophilic attack by one hydroxyl group of 1,3-propanediol. A hemiacetal intermediate is

formed, which undergoes further protonation and dehydration to allow the second hydroxyl

group to close the ring.

Figure 1: Synthesis Workflow
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Caption: Acid-catalyzed condensation workflow utilizing azeotropic water removal to drive
equilibrium toward the dioxane product.

Synthetic Protocol (Self-Validating)

» Stoichiometry: Charge a round-bottom flask with Isobutyraldehyde (1.0 eq), 1,3-Propanediol
(1.1 eq), and p-Toluenesulfonic acid (0.01 eq) in Toluene.

o Equilibrium Control: Attach a Dean-Stark trap. Reflux until water collection ceases
(theoretical volume calculated based on 18 g/mol of water per mole of aldehyde). Validation:
Cessation of water evolution marks reaction completion.

e Workup: Wash with saturated NaHCOs to neutralize acid (prevents hydrolysis). Dry over
MgSOa.

« Purification: Distill at atmospheric pressure. Collect fraction boiling at 142-144 °C.

Part 3: Analytical Validation (Mass Spectrometry)

In drug development, confirming the identity of an intermediate is as crucial as synthesizing it.
For 2-Isopropyl-1,3-dioxane, Mass Spectrometry (GC-MS) provides the definitive structural
proof.

Fragmentation Logic

The molecular weight (130 Da) is rarely the base peak in acetals due to the lability of the C2-
substituent. The fragmentation follows a specific pathway driven by the stability of the resulting
oxonium ions.

e Molecular lon (M*): m/z 130 (Typically weak intensity).
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¢ Alpha-Cleavage (Base Peak): The bond between C2 and the isopropyl group breaks. This
expels a neutral isopropyl radical (43 Da) and leaves a resonance-stabilized 1,3-dioxan-2-
ylium cation.

o Calculation:

e Secondary Fragmentation: The ring may open or lose ethylene fragments, but the m/z 87
peak is diagnostic for 2-substituted 1,3-dioxanes.

Figure 2: MS Fragmentation Pathway
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Caption: Fragmentation pathway showing the genesis of the diagnostic m/z 87 base peak via
loss of the isopropyl group.

Validation Protocol: GC-MS Determination
¢ Instrument: Agilent 7890/5977 GC-MS (or equivalent).

e Column: DB-5ms (30m x 0.25mm x 0.25um).
e Method:
o Inject 1 pL of sample (diluted in DCM).
o Oven ramp: 50°C (1 min) to 200°C at 10°C/min.

o Acceptance Criteria:

Retention time matches standard (~4.5 min depending on flow).

Spectrum: Must show small/trace parent ion at m/z 130.

Base Peak: Must be m/z 87 (100% abundance).

Absence of m/z 72 (would indicate unreacted isobutyraldehyde).

Part 4: Strategic Utility in Drug Development
1. Carbonyl Protection

1,3-Dioxanes are robust protecting groups for aldehydes. They are stable to basic conditions,
nucleophiles, and reducing agents (e.g., LiAlH4), making them ideal for multi-step synthesis
where the aldehyde moiety must survive harsh basic environments. Deprotection is achieved
via aqueous acid hydrolysis.

2. Prodrug Design

The acetal linkage can be exploited in prodrug design. Under physiological conditions (pH 7.4),
2-isopropyl-1,3-dioxane is relatively stable, but it can be designed to hydrolyze in the acidic
environment of lysosomes or tumors (pH < 6), releasing the active aldehyde or diol component.
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3. Solvent & Reagent Purity

In high-precision synthesis, 2-isopropyl-1,3-dioxane serves as a test solute for determining
the polarity and selectivity of novel stationary phases in chromatography due to its defined
lipophilicity and interaction capabilities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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